2-(Bromomethyl)benzo[d]oxazole
Overview
Description
“2-(Bromomethyl)benzo[d]oxazole” is a chemical compound with the empirical formula C8H6BrNO . It is a derivative of the oxazole family, which is a class of compounds that have been extensively studied due to their wide range of biological activities .
Synthesis Analysis
The synthesis of oxazole-based molecules, including “2-(Bromomethyl)benzo[d]oxazole”, has been a topic of interest in recent years. The van Leusen reaction, based on tosylmethylisocyanides (TosMICs), is one of the most appropriate strategies to prepare oxazole-based medicinal compounds . Another synthetic approach involves the Smiles rearrangement upon activation of benzoxazole-2-thiol with chloroacetyl chloride .
Molecular Structure Analysis
The molecular structure of “2-(Bromomethyl)benzo[d]oxazole” consists of a five-membered heterocyclic ring containing one nitrogen atom and one oxygen atom . This structure allows for diverse non-covalent interactions, making these rings quickly engage with many enzymes and receptors in biological systems .
Physical And Chemical Properties Analysis
The molecular weight of “2-(Bromomethyl)benzo[d]oxazole” is 212.04 . Other physical and chemical properties are not explicitly mentioned in the search results.
Scientific Research Applications
Synthesis of Oxazoles
Oxazoles are an important class of biologically active compounds in pharmaceutical chemistry and are considered as the main structure of many biologically active compounds . The development of efficient and eco-friendly catalytic systems for the preparation of thiazole derivatives is a key research topic in organic synthesis . 2-(Bromomethyl)benzo[d]oxazole can be used as a starting material in the synthesis of various oxazole derivatives .
Magnetic Nanocomposites as Catalysts
In the field of organic synthesis, magnetic nanocomposites have been used as catalysts . These catalysts not only have high stability, but their surface can be easily modified . 2-(Bromomethyl)benzo[d]oxazole can be used in the preparation of these catalysts .
Biological and Medicinal Properties
Oxazoles have been extensively studied for their many biological and pharmacological activities and are of significant importance in medicinal chemistry . Oxazole derivatives, which can be synthesized from 2-(Bromomethyl)benzo[d]oxazole, have been shown to exhibit a broad range of pharmacological properties, including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory activities .
Drug Discovery
The presence of an oxazole ring in drugs is often associated with their ability to bind to specific biological targets and exert their therapeutic effects . Some examples of drugs that contain an oxazole ring include oxaprozin (an anti-inflammatory drug), voriconazole (an antifungal drug), and sunitinib (an anticancer drug) . 2-(Bromomethyl)benzo[d]oxazole can be used in the synthesis of these drugs .
Synthesis of Quinazolinones
Patel et al. synthesized a series of 2-[2-(2,6-dichloro-phenylamino)-phenyl methyl]-3-{4-[(substituted phenyl) amino]-1,3-oxazol-2-yl-}quinazolin-4(3H)ones and examined its antibacterial potential . 2-(Bromomethyl)benzo[d]oxazole can be used in the synthesis of these quinazolinones .
Synthesis of Benzoxazole Derivatives
In a similar methodology, Shroff and Panu have reported the application of Palladium (II) complex on the surface of silica-coated magnetic nanoparticles modified with benzene-1,2,4-triamine [MNPs-aniline-Pd] as a novel magnetically reusable catalyst for the synthesis of a library of benzoxazole derivatives through the reaction of 2-aminophenol . 2-(Bromomethyl)benzo[d]oxazole can be used in the synthesis of these benzoxazole derivatives .
Safety and Hazards
Mechanism of Action
Target of Action
Benzoxazole derivatives have been found to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, antimycobacterial, antihistamine, antiparkinson, inhibition of hepatitis c virus, 5-ht3 antagonistic effect, melatonin receptor antagonism, amyloidogenesis inhibition, and rho-kinase inhibition .
Mode of Action
Benzoxazole derivatives have been found to interact with various biological targets leading to their wide spectrum of pharmacological activities .
Biochemical Pathways
Benzoxazole derivatives have been found to affect various biochemical pathways due to their wide spectrum of pharmacological activities .
Pharmacokinetics
It has been found to have high gastrointestinal absorption and is permeable to the blood-brain barrier . It has also been found to inhibit CYP1A2, an enzyme involved in drug metabolism .
Result of Action
Benzoxazole derivatives have been found to exhibit a wide spectrum of pharmacological activities, suggesting that they can have various molecular and cellular effects .
properties
IUPAC Name |
2-(bromomethyl)-1,3-benzoxazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrNO/c9-5-8-10-6-3-1-2-4-7(6)11-8/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVKQNCHUKOHTDO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50508743 | |
Record name | 2-(Bromomethyl)-1,3-benzoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50508743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Bromomethyl)benzo[d]oxazole | |
CAS RN |
73101-74-3 | |
Record name | 2-(Bromomethyl)-1,3-benzoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50508743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.